Cas no 2137858-14-9 (1-[3-(1-methyl-1H-pyrazol-5-yl)thiophen-2-yl]ethan-1-one)

• Product Name: 1-[3-(1-methyl-1H-pyrazol-5-yl)thiophen-2-yl]ethan-1-one
• CAS No: 2137858-14-9
• MF: C₁₀H₁₀N₂OS
• MW: 206.264200687408
• CID: 6028997
• PubChem ID: 165794262
• Update Time: 2025-05-20

1-[3-(1-methyl-1H-pyrazol-5-yl)thiophen-2-yl]ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 2137858-14-9
• EN300-745934
• 1-[3-(1-methyl-1H-pyrazol-5-yl)thiophen-2-yl]ethan-1-one

• Inchi： 1S/C10H10N2OS/c1-7(13)10-8(4-6-14-10)9-3-5-11-12(9)2/h3-6H,1-2H3
• InChI Key： VIDOEFPOUNNVCK-UHFFFAOYSA-N
• SMILES： S1C=CC(=C1C(C)=O)C1=CC=NN1C

Computed Properties

• Exact Mass: 206.05138412g/mol
• Monoisotopic Mass: 206.05138412g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 234
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 63.1Ų

Additional information on 1-[3-(1-methyl-1H-pyrazol-5-yl)thiophen-2-yl]ethan-1-one

Professional Introduction to Compound with CAS No. 2137858-14-9 and Product Name: 1-[3-(1-methyl-1H-pyrazol-5-yl)thiophen-2-yl]ethan-1-one

The compound in question, identified by the CAS No. 2137858-14-9, is a sophisticated organic molecule with significant potential in the field of pharmaceutical chemistry. Its systematic name, 1-[3-(1-methyl-1H-pyrazol-5-yl)thiophen-2-yl]ethan-1-one, highlights its structural complexity, incorporating a thiophene ring linked to a pyrazole moiety, both of which are well-documented heterocyclic systems known for their diverse biological activities.

Recent advancements in medicinal chemistry have underscored the importance of heterocyclic compounds in drug discovery. The presence of the thiophen-2-yl group and the 1-methyl-1H-pyrazol-5-yl substituent in this compound suggests a high degree of structural diversity, which can be leveraged to modulate its pharmacological properties. Thiophene derivatives are particularly noteworthy for their role in various therapeutic applications, including antiviral, anti-inflammatory, and anticancer agents. Similarly, pyrazole-based compounds have been extensively studied for their potential as kinase inhibitors and antimicrobial agents.

In the context of contemporary research, this compound has garnered attention due to its unique structural features that may confer novel biological activities. The combination of a thiophene ring with a methyl-substituted pyrazole moiety creates a scaffold that is amenable to further chemical modifications, enabling the exploration of new pharmacophores. Such structural motifs are often explored in the quest for compounds with enhanced binding affinity and selectivity towards target enzymes or receptors.

One of the most compelling aspects of this compound is its potential as a lead structure for further drug development. The 1-methyl-1H-pyrazol-5-yl group, in particular, has been shown to enhance the metabolic stability and bioavailability of drug candidates. This feature is critical in pharmaceutical design, as it ensures that the active moiety reaches its target site in sufficient quantities to exert its therapeutic effect. Additionally, the thiophen-2-yl component introduces a polar aromatic system that can interact favorably with biological targets, potentially improving drug-receptor binding interactions.

Current research trends indicate that compounds featuring both thiophene and pyrazole moieties are being actively investigated for their potential applications in treating complex diseases. For instance, studies have demonstrated that such hybrid structures can exhibit inhibitory activity against various enzymes implicated in inflammatory pathways. This aligns with the growing interest in developing targeted therapies that modulate inflammatory responses without systemic side effects.

The synthesis of this compound represents a testament to the progress made in synthetic organic chemistry over recent decades. The ability to construct intricate molecular frameworks like this one underscores the sophistication of modern synthetic methodologies. Techniques such as cross-coupling reactions and transition-metal catalysis have enabled chemists to assemble complex heterocyclic systems with remarkable precision, opening up new avenues for drug discovery.

In terms of potential applications, this compound may serve as a valuable tool in preclinical research aimed at identifying novel therapeutic agents. Its structural features suggest that it could be developed into a kinase inhibitor, given the prevalence of pyrazole derivatives in this class of drugs. Furthermore, its thiophene component may contribute to its ability to interact with other biological targets, broadening its therapeutic scope.

The pharmacokinetic profile of this compound is another area of interest that warrants further investigation. Understanding how it is metabolized and eliminated from the body is essential for optimizing its therapeutic efficacy and minimizing potential adverse effects. Advanced computational methods and experimental techniques are being employed to predict and assess these properties early in the drug development process.

As research continues to evolve, it is likely that compounds like this one will play an increasingly important role in addressing unmet medical needs. The integration of structure-based drug design principles with high-throughput screening technologies has accelerated the discovery of novel bioactive molecules. This compound exemplifies how strategic molecular design can yield promising candidates for further development.

In conclusion, the compound identified by CAS No. 2137858-14-9 and named 1-[3-(1-methyl-1H-pyrazol-5-yl)thiophen-2-yl]ethan-1-one represents a significant advancement in pharmaceutical chemistry. Its unique structural features and potential biological activities make it an attractive candidate for further research and development. As our understanding of molecular interactions continues to grow, compounds like this one will undoubtedly contribute to the discovery of new treatments for various diseases.